Cas no 18686-58-3 (Benzyl alcohol, alpha-((tert-butylamino)methyl)-3,4-dihydroxy-, (-)-)

Benzyl alcohol, alpha-((tert-butylamino)methyl)-3,4-dihydroxy-, (-)- structure
18686-58-3 structure
Product Name:Benzyl alcohol, alpha-((tert-butylamino)methyl)-3,4-dihydroxy-, (-)-
CAS No:18686-58-3
MF:C12H19NO3
MW:225.284163713455
CID:96109
Update Time:2023-08-03

Benzyl alcohol, alpha-((tert-butylamino)methyl)-3,4-dihydroxy-, (-)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 4-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-, (R)-
    • (R)-colterol
    • J6J4QY7D1L
    • Colterol, (R)-
    • N-t-butylnorepinephrine
    • Q27281276
    • 4-[(R)-2-(tert-Butylamino)-1-hydroxyethyl]-1,2-benzenediol
    • Benzyl alcohol, alpha-((tert-butylamino)methyl)-3,4-dihydroxy-, (-)-
    • 1,2-Benzenediol, 4-((1R)-2-((1,1-dimethylethyl)amino)-1-hydroxyethyl)-
    • 1,2-Benzenediol, 4-(2-((1,1-dimethylethyl)amino)-1-hydroxyethyl)-, (R)-
    • Inchi: 1S/C12H19NO3/c1-12(2,3)13-7-11(16)8-4-5-9(14)10(15)6-8/h4-6,11,13-16H,7H2,1-3H3/t11-/m0/s1
    • InChI Key: PHSMOUBHYUFTDM-NSHDSACASA-N
    • SMILES: O[C@H](C1C=CC(=C(C=1)O)O)CNC(C)(C)C

Computed Properties

  • Exact Mass: 225.136
  • Monoisotopic Mass: 225.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 72.7
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